Cas no 2248311-23-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(carbamoylamino)-3-(thiophen-2-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(carbamoylamino)-3-(thiophen-2-yl)propanoate
• CAS No: 2248311-23-9
• MF: C₁₆H₁₃N₃O₅S
• MW: 359.356522321701
• CID: 6527063
• PubChem ID: 165718712
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(carbamoylamino)-3-(thiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248311-23-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(carbamoylamino)-3-(thiophen-2-yl)propanoate
• EN300-6517605

• Inchi： 1S/C16H13N3O5S/c17-16(23)18-11(12-6-3-7-25-12)8-13(20)24-19-14(21)9-4-1-2-5-10(9)15(19)22/h1-7,11H,8H2,(H3,17,18,23)
• InChI Key： HDKMIDZKKUYTDA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)NC(N)=O

Computed Properties

• Exact Mass: 359.05759170g/mol
• Monoisotopic Mass: 359.05759170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 147Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(carbamoylamino)-3-(thiophen-2-yl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(carbamoylamino)-3-(thiophen-2-yl)propanoate (CAS No. 2248311-23-9) and Its Applications in Modern Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(carbamoylamino)-3-(thiophen-2-yl)propanoate, identified by its CAS number 2248311-23-9, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative combines structural features from multiple aromatic systems, including isoindole and thiophene moieties, which are well-documented for their diverse biological activities. The presence of a carbamoylamino group further enhances its chemical versatility, making it a valuable scaffold for drug discovery and molecular design.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional scaffolds that can modulate multiple biological pathways simultaneously. The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(carbamoylamino)-3-(thiophen-2-yl)propanoate aligns perfectly with this trend. The isoindole ring system is known for its role in various pharmacological applications, including antitumor and anti-inflammatory agents. Meanwhile, the thiophene ring contributes to enhanced binding affinity and metabolic stability, which are critical factors in drug development. The carbamoylamino substituent introduces a polar functional group that can interact with biological targets through hydrogen bonding or ionic interactions, broadening the compound's potential therapeutic applications.

In the context of contemporary research, this compound has garnered attention for its potential in addressing complex diseases characterized by multifaceted mechanisms. For instance, studies have suggested that derivatives of isoindole can exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. The incorporation of a thiophene ring into such scaffolds has been shown to improve solubility and bioavailability, which are essential for effective drug delivery. Furthermore, the carbamoylamino group can serve as a linker or a pharmacophore that enhances binding specificity to target proteins. These features collectively make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(carbamoylamino)-3-(thiophen-2-yl)propanoate a promising candidate for further investigation.

One of the most compelling aspects of this compound is its structural complexity, which allows for extensive derivatization and optimization. Researchers have explored various synthetic pathways to modify its core structure while retaining or enhancing its biological activity. For example, modifications at the thiophene ring can lead to different electronic properties that influence receptor binding affinity. Similarly, alterations at the carbamoylamino group can introduce additional functional handles for further chemical manipulation. These synthetic strategies underscore the compound's adaptability as a platform for developing novel bioactive molecules.

The pharmacological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(carbamoylamino)-3-(thiophen-2-yl)propanoate has been preliminarily assessed through in vitro assays targeting key enzymes and receptors relevant to human health. Preliminary findings indicate that this compound exhibits moderate inhibitory activity against certain kinases and may have anti-inflammatory properties. These effects are attributed to its ability to interact with specific binding pockets on target proteins through hydrophobic and electrostatic interactions. Additionally, the compound's stability under physiological conditions suggests that it could be suitable for oral administration or other delivery methods.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. These studies have revealed that the isoindole and thiophene rings occupy hydrophobic regions of the target proteins, while the carbamoylamino group forms hydrogen bonds with polar residues. Such insights have guided the design of more potent derivatives by highlighting key structural features that contribute to binding affinity. Furthermore, computational approaches have helped predict potential side effects and metabolic pathways, which are crucial for assessing drug safety.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(carbamoylamino)-3-(thiophen-2-y l)propanoate involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the isoindole core, followed by functionalization at the thiophene ring and introduction of the carbamoylamino group. Advanced catalytic methods have been employed to enhance reaction efficiency and selectivity. These synthetic strategies not only highlight the compound's accessibility but also demonstrate the versatility of modern synthetic tools in constructing complex molecules.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. For instance, derivatives of isoindole have shown promise as herbicides due to their ability to inhibit plant growth regulators. Similarly, thiophene-based compounds are widely used in organic electronics due to their semiconducting properties. The unique combination of these structural elements in 1,3-dioxo -2 , 3 -dihydro -1 H -isoindol -2 -y l 3 -( carbam oy lamino ) - 3 -( th ioph en - 2 - yl ) propan oate opens up new possibilities for interdisciplinary research.

Future research directions include exploring novel synthetic routes to improve yield and scalability while maintaining structural integrity. Additionally, preclinical studies are needed to evaluate the safety and efficacy of this compound in animal models before human trials can be initiated. Collaborations between synthetic chemists and biologists will be essential in optimizing its pharmacological profile and identifying new therapeutic applications.

In conclusion,1 , 3 -dioxo - 2 , 3 -dihydro - 1 H -isoindol - 2 -y l 3 -( carbam oy lamino ) - 3 -( th ioph en - 2 - yl ) propan oate (CAS No . 2248311 -23 -9) represents a structurally intriguing molecule with significant potential in chemical biology and drug discovery . Its unique combination of functional groups makes it a versatile scaffold for developing novel bioactive molecules with diverse therapeutic applications . As research continues to uncover new biological targets and synthetic methodologies , this compound is poised to play an important role in advancing our understanding of disease mechanisms and developing innovative treatments .